![molecular formula C18H21N3O4S2 B300013 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate](/img/structure/B300013.png)
7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is a chemical compound that has gained attention in the scientific community for its potential applications in drug development. The compound has a unique structure that makes it a promising candidate for the development of new drugs that can target specific biological processes.
Mechanism of Action
The mechanism of action of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is not fully understood. However, it is believed that the compound works by inhibiting specific biological processes that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and bacteria, as well as reduce inflammation in the body. Additionally, the compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate for lab experiments is its unique structure, which makes it a promising candidate for the development of new drugs. However, the compound is difficult to synthesize, which can make it challenging to work with in the lab. Additionally, more research is needed to fully understand the mechanism of action of the compound.
Future Directions
There are several future directions for research on 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate. One area of research is the development of new drugs that can target specific biological processes using the compound's unique structure. Additionally, more research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of cancer, bacterial infections, and neurological disorders. Finally, more research is needed to optimize the synthesis of the compound, making it easier to work with in the lab.
Synthesis Methods
The synthesis of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate is a complex process that involves several steps. The most common method for synthesizing this compound involves the reaction of 4-methylphenyl isothiocyanate with 2,6-dimethyl-3,5-diethoxycarbonyl-1,4-dihydropyridine in the presence of a catalyst. The resulting compound is then treated with sulfur and sodium ethoxide to form the final product.
Scientific Research Applications
The unique structure of 7-Ethyl 3-methyl 8,9-dimethyl-1-(4-methylphenyl)-4,6-dithia-1,2,9-triazaspiro[4.4]nona-2,7-diene-3,7-dicarboxylate makes it a promising candidate for the development of new drugs that can target specific biological processes. The compound has been shown to have potential applications in the treatment of cancer, bacterial infections, and neurological disorders.
Properties
Molecular Formula |
C18H21N3O4S2 |
---|---|
Molecular Weight |
407.5 g/mol |
IUPAC Name |
7-O-ethyl 2-O-methyl 8,9-dimethyl-4-(4-methylphenyl)-1,6-dithia-3,4,9-triazaspiro[4.4]nona-2,7-diene-2,7-dicarboxylate |
InChI |
InChI=1S/C18H21N3O4S2/c1-6-25-16(22)14-12(3)20(4)18(26-14)21(13-9-7-11(2)8-10-13)19-15(27-18)17(23)24-5/h7-10H,6H2,1-5H3 |
InChI Key |
JDLSBTVMQFSZME-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(C2(S1)N(N=C(S2)C(=O)OC)C3=CC=C(C=C3)C)C)C |
Canonical SMILES |
CCOC(=O)C1=C(N(C2(S1)N(N=C(S2)C(=O)OC)C3=CC=C(C=C3)C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.